Cas no 1423025-60-8 (1-[(3,5-dichloro-2-pyridyl)oxy]-2-methyl-propan-2-amine;hydrochloride)

• Product Name: 1-[(3,5-dichloro-2-pyridyl)oxy]-2-methyl-propan-2-amine;hydrochloride
• CAS No: 1423025-60-8
• MF: C₉H₁₃Cl₃N₂O
• MW: 271.57131934166
• CID: 4598090
• PubChem ID: 71756744
• Update Time: 2025-06-15

1-[(3,5-dichloro-2-pyridyl)oxy]-2-methyl-propan-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-2-methylpropoxy)-3,5-dichloropyridine hydrochloride
• 1-[(3,5-dichloro-2-pyridyl)oxy]-2-methyl-propan-2-amine;hydrochloride

• Inchi： 1S/C9H12Cl2N2O.ClH/c1-9(2,12)5-14-8-7(11)3-6(10)4-13-8;/h3-4H,5,12H2,1-2H3;1H
• InChI Key： UPXUJKIPNGGZBA-UHFFFAOYSA-N
• SMILES： O(C1N=CC(Cl)=CC=1Cl)CC(N)(C)C.Cl

Additional information on 1-[(3,5-dichloro-2-pyridyl)oxy]-2-methyl-propan-2-amine;hydrochloride

Comprehensive Overview of 1-[(3,5-dichloro-2-pyridyl)oxy]-2-methyl-propan-2-amine hydrochloride (CAS No. 1423025-60-8)

The compound 1-[(3,5-dichloro-2-pyridyl)oxy]-2-methyl-propan-2-amine hydrochloride (CAS No. 1423025-60-8) is a specialized chemical entity with significant relevance in modern agrochemical and pharmaceutical research. Its unique structural features, including the 3,5-dichloro-2-pyridyl moiety and the 2-methyl-propan-2-amine backbone, contribute to its versatile applications. This article delves into its properties, synthesis, and potential uses, while addressing trending topics such as sustainable chemistry and precision agriculture.

In recent years, the demand for high-efficiency agrochemicals has surged, driven by the need for crop protection and yield optimization. The pyridine derivatives class, to which this compound belongs, has garnered attention due to its efficacy in pest control. Researchers are particularly interested in how 1-[(3,5-dichloro-2-pyridyl)oxy]-2-methyl-propan-2-amine hydrochloride interacts with biological targets, offering insights into mode-of-action studies and resistance management.

The synthesis of CAS No. 1423025-60-8 involves multi-step organic reactions, often starting with the chlorination of 2-hydroxypyridine followed by etherification with 2-methyl-2-aminopropanol. Advanced techniques like HPLC purification and crystallization ensure high purity, a critical factor for industrial applications. Analytical methods such as NMR spectroscopy and mass spectrometry are routinely employed for quality control, aligning with the industry's focus on green chemistry and reduced environmental impact.

Beyond agrochemicals, this compound's potential in pharmaceutical intermediates is being explored. Its structural similarity to known bioactive molecules makes it a candidate for drug discovery programs targeting neurological disorders and metabolic diseases. The hydrochloride salt form enhances solubility, a property highly valued in formulation development. Such dual-use versatility positions 1-[(3,5-dichloro-2-pyridyl)oxy]-2-methyl-propan-2-amine hydrochloride as a molecule of interest in interdisciplinary research.

From an environmental standpoint, the degradation pathways and ecotoxicological profile of this compound are under scrutiny. Regulatory bodies emphasize biodegradability studies and non-target organism safety, reflecting the global shift toward sustainable pest management. Innovations like microencapsulation are being tested to reduce its ecological footprint while maintaining efficacy—a response to the growing consumer demand for eco-friendly solutions.

In conclusion, 1-[(3,5-dichloro-2-pyridyl)oxy]-2-methyl-propan-2-amine hydrochloride exemplifies the convergence of chemical innovation and application-driven science. Its study addresses key challenges in food security and healthcare, making it a focal point for researchers navigating the complexities of molecular design and responsible usage. As industries prioritize efficiency and sustainability, compounds like this will likely play pivotal roles in shaping future technologies.